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Compound of Interest

Compound Name:
[(Pyridin-4-ylmethyl)-amino]-acetic

acid

CAS No.: 88720-65-4

Cat. No.: B1317158

Get Quote

Executive Summary
[(4-Pyridinylmethyl)amino]acetic acid (also known as N-(4-Pyridylmethyl)glycine) is a

bifunctional heterocycle-amino acid hybrid. Unlike its isomer N-(2-pyridylmethyl)glycine—which

acts as a tridentate pincer ligand—the 4-pyridyl derivative is topologically distinct. The para-

substitution of the pyridine nitrogen prevents the formation of a localized chelate ring involving

the pyridine ring, forcing the molecule to act as a divergent bridging ligand. This structural

constraint makes it a critical building block in the synthesis of Coordination Polymers (CPs) and

Metal-Organic Frameworks (MOFs), as well as a versatile scaffold in peptidomimetic drug

design.

This guide details the physicochemical profile, synthetic pathways, and divergent coordination

chemistry of this compound, providing researchers with actionable protocols for its application

in supramolecular chemistry and pharmaceutical synthesis.
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The molecule exists primarily as a zwitterion in aqueous solution at neutral pH, characterized

by a protonated secondary amine and a deprotonated carboxylate.[1]

Table 1: Core Chemical Properties
Property Data Notes

IUPAC Name
2-[(Pyridin-4-

ylmethyl)amino]acetic acid

CAS Number 88720-65-4

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

Solubility
High: Water, DMSO,

MethanolLow: Hexane, Et₂O

Zwitterionic character

dominates solubility profile.

pKa₁ (Carboxyl) 2.14 ± 0.10 (Predicted)
Deprotonation of –COOH to –

COO⁻.

pKa₂ (Pyridine) ~5.3
Protonation of Pyridine

Nitrogen (Py-N).

pKa₃ (Amine) ~9.1
Deprotonation of secondary

ammonium –NH₂⁺–.

Isoelectric Point (pI) ~5.6 pH at which net charge is zero.

H-Bond Donors 2 (–NH–, –OH/–COOH)

H-Bond Acceptors 4
(Py-N, Amine-N, Carboxyl-O

x2)

Synthetic Pathways
The synthesis of [(4-pyridinylmethyl)amino]acetic acid is most efficiently achieved via Reductive

Amination. This method avoids the over-alkylation often seen in direct nucleophilic substitution

(e.g., reacting glycine with 4-(chloromethyl)pyridine).
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Imine Formation: Condensation of pyridine-4-carboxaldehyde with glycine (or glycine ethyl

ester) generates an intermediate imine (Schiff base).

Reduction: Selective reduction of the C=N bond using Sodium Triacetoxyborohydride (STAB)

or Sodium Borohydride (NaBH₄) yields the secondary amine.

Hydrolysis (if Ester used): If the ethyl ester of glycine is used to improve solubility in organic

solvents, a final saponification step is required.

Visualization: Synthesis Workflow
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Caption: Step-wise synthesis via reductive amination. The ester route is preferred for ease of

purification before final hydrolysis.

Structural Analysis & Coordination Chemistry
The defining feature of this molecule is its divergent topology.

The "Anti-Chelate" Effect
In the 2-pyridyl isomer, the pyridine nitrogen and the glycine amine are separated by two

carbons, allowing them to bite the same metal center (forming a 5-membered chelate ring). In

[(4-pyridinylmethyl)amino]acetic acid, the pyridine nitrogen is oriented 180° away from the
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glycine tail. It is geometrically impossible for the pyridine N and the glycine amine/carboxylate

to bind the same metal ion.

Consequences for Ligand Design
Bridging Ligand: The molecule acts as a linker, binding Metal A at the glycine end (N,O-

chelation) and Metal B at the pyridine end (N-coordination).

MOF Construction: This property makes it an excellent "strut" for constructing 3D Metal-

Organic Frameworks with large pore sizes.

Zwitterionic Coordination: In the solid state, the carboxylate often bridges metal centers while

the ammonium group balances charge or participates in hydrogen bonding networks.

Visualization: Topology Comparison
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Caption: Topological divergence: The 4-pyridyl derivative forces bridging interactions, enabling

supramolecular polymerization rather than discrete chelation.
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Protocol 1: Synthesis via Reductive Amination
(Standardized)
Objective: Synthesis of N-(4-pyridylmethyl)glycine ethyl ester (Precursor).

Reagents:

Pyridine-4-carboxaldehyde (10 mmol)

Glycine ethyl ester hydrochloride (10 mmol)

Triethylamine (Et₃N) (10 mmol)

Sodium Triacetoxyborohydride (STAB) (14 mmol)

Dichloromethane (DCM) (dry)

Procedure:

Imine Formation: In a round-bottom flask, dissolve Glycine ethyl ester HCl in dry DCM (50

mL). Add Et₃N (1.0 eq) and stir for 15 min to liberate the free amine.

Add Pyridine-4-carboxaldehyde (1.0 eq) and MgSO₄ (anhydrous, 2g) to absorb water. Stir at

Room Temperature (RT) for 2 hours.

Reduction: Cool the mixture to 0°C. Add STAB (1.4 eq) portion-wise over 20 minutes.

Allow the reaction to warm to RT and stir overnight (12-16 hours) under nitrogen

atmosphere.

Quench: Quench with saturated aqueous NaHCO₃.

Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers, dry

over Na₂SO₄, and concentrate in vacuo.

Purification: The crude oil is purified via flash column chromatography (SiO₂, MeOH/DCM

gradient 0-10%).
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Note: To obtain the free acid, hydrolyze the ester using LiOH (2.0 eq) in THF/H₂O (1:1) for 2

hours, then neutralize with 1M HCl to precipitate the zwitterion.

Protocol 2: Determination of pKa via Potentiometric
Titration
Objective: Determine the ionization constants of the carboxyl and amine groups.

Procedure:

Prepare a 0.01 M solution of the title compound in degassed water (CO₂-free).

Adjust ionic strength to 0.1 M using KNO₃.

Acidify the solution to pH ~1.5 using 0.1 M HCl.

Titrate with 0.1 M carbonate-free NaOH using a calibrated glass electrode.

Record pH vs. Volume of NaOH added.[1]

Data Analysis: Identify inflection points.

Inflection 1 (pH ~2.2): Deprotonation of –COOH.

Inflection 2 (pH ~5.3): Deprotonation of Pyridinium H⁺.

Inflection 3 (pH ~9.1): Deprotonation of Ammonium –NH₂⁺–.

Biological & Pharmaceutical Applications[2][3][4]
Peptidomimetics
The incorporation of the pyridine ring introduces rigidity and π-stacking potential into peptide

backbones. The 4-pyridylmethyl group serves as a basic side-chain mimic (similar to histidine

but with different pKa and geometry), potentially enhancing affinity for receptors with acidic

pockets.
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In Proteolysis Targeting Chimeras (PROTACs), the chemical nature of the linker is crucial for

solubility and permeability. This molecule offers a "solubilizing linker" motif:

Secondary Amine: Can be alkylated to extend the chain.

Pyridine: Increases water solubility compared to phenyl linkers.

Carboxyl: Handle for amide coupling to E3 ligase ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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